(2S)-2-(dimethylamino)-3-methylbutan-1-ol hydrochloride
Description
4-Dimethylaminobutyric acid hydrochloride is used as pharmaceutical intermediates . It’s a part of the Thermo Scientific Chemicals brand product portfolio .
Synthesis Analysis
While specific synthesis methods for “(2S)-2-(dimethylamino)-3-methylbutan-1-ol hydrochloride” are not available, similar compounds like 4-(N,N-Dimethylamino)pyridine hydrochloride have been used as a recyclable catalyst for the acylation of inert alcohols and phenols under base-free conditions .Molecular Structure Analysis
The molecular structure of similar compounds like 4-Dimethylaminobutyric acid hydrochloride has been described. It has a molecular formula of C6H14ClNO2 and a molecular weight of 167.633 g/mol .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, similar compounds have been studied. For example, tris(dimethylamino)stibine has been found to react with aldehydes and ketones to give gem-diamines and enamines .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds like 4-Dimethylaminobutyric acid hydrochloride have been described. It has a melting point of 153°C to 155°C, is hygroscopic, and is incompatible with water and oxidizing agents .Safety and Hazards
Future Directions
While specific future directions for “(2S)-2-(dimethylamino)-3-methylbutan-1-ol hydrochloride” are not available, research in related fields like the fabrication of desalination membranes by interfacial polymerization , the growth of nanostructures by van der Waals epitaxy , and the use of heterocycles as building blocks in iterative methodologies towards sequence-defined oligomers and polymers continue to advance.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-(dimethylamino)-3-methylbutan-1-ol hydrochloride involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-3-butanone", "dimethylamine", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "methanol", "water" ], "Reaction": [ "Step 1: Conversion of 2-methyl-3-butanone to 2-methyl-3-butan-2-ol", "React 2-methyl-3-butanone with sodium borohydride in methanol to yield 2-methyl-3-butan-2-ol.", "Step 2: Conversion of 2-methyl-3-butan-2-ol to (2S)-2-(dimethylamino)-3-methylbutan-2-ol", "React 2-methyl-3-butan-2-ol with dimethylamine in methanol to yield (2S)-2-(dimethylamino)-3-methylbutan-2-ol.", "Step 3: Conversion of (2S)-2-(dimethylamino)-3-methylbutan-2-ol to (2S)-2-(dimethylamino)-3-methylbutan-1-ol hydrochloride", "React (2S)-2-(dimethylamino)-3-methylbutan-2-ol with hydrochloric acid in water to yield (2S)-2-(dimethylamino)-3-methylbutan-1-ol hydrochloride." ] } | |
CAS RN |
64584-89-0 |
Molecular Formula |
C7H18ClNO |
Molecular Weight |
167.68 g/mol |
IUPAC Name |
(2S)-2-(dimethylamino)-3-methylbutan-1-ol;hydrochloride |
InChI |
InChI=1S/C7H17NO.ClH/c1-6(2)7(5-9)8(3)4;/h6-7,9H,5H2,1-4H3;1H/t7-;/m1./s1 |
InChI Key |
NMJGWKYDHBBDQC-OGFXRTJISA-N |
Isomeric SMILES |
CC(C)[C@@H](CO)N(C)C.Cl |
Canonical SMILES |
CC(C)C(CO)N(C)C.Cl |
Purity |
95 |
Origin of Product |
United States |
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